Cas no 1225063-19-3 (Benzyl 2-(isopropylsulfonyl)-2,6-diazaspiro[3.4]octane-6-carboxylate)

• Product Name: Benzyl 2-(isopropylsulfonyl)-2,6-diazaspiro[3.4]octane-6-carboxylate
• CAS No: 1225063-19-3
• MF: C₁₇H₂₄N₂O₄S
• MW: 352.448463439941
• CID: 2146085
• Update Time: 2023-08-04

Benzyl 2-(isopropylsulfonyl)-2,6-diazaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(isopropylsulfonyl)-2,6-diazaspiro[3.4]octane-6-carboxylate
• CLDGGDJQSVDZMO-UHFFFAOYSA-N
• benzyl 2-isopropylsulfonyl-2,6-diazaspiro[3.4]octane-6-carboxylate
• Benzyl 2-(isopropylsulfonyl)-2,6-diazaspiro[3.4]octane-6-carboxylate

• Inchi： 1S/C17H24N2O4S/c1-14(2)24(21,22)19-12-17(13-19)8-9-18(11-17)16(20)23-10-15-6-4-3-5-7-15/h3-7,14H,8-13H2,1-2H3
• InChI Key： CLDGGDJQSVDZMO-UHFFFAOYSA-N
• SMILES： S(C(C)C)(N1CC2(CN(C(=O)OCC3C=CC=CC=3)CC2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 558
• Topological Polar Surface Area: 75.3